Cas no 3012-76-8 (all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers))

• Product Name: all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers)
• CAS No: 3012-76-8
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 307151
• PubChem ID: 5364256
• Update Time: 2025-07-22

all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienoicacid, 7-(2,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-2-benzofuranyl)-3-methyl-,(2E,4E,6E)-
• all-trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers)
• 2,4,6-Octatrienoicacid, 7-(2,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-2-benzofuranyl)-3-methyl-,(...
• all-trans 5,8-Epoxy Retinoic Acid
• all-trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers)
• ALL-TRANS 5,8-EPOXY RETINOIC ACID(MIXTURE OF DIASTEREOMERS)
• (2E,4E,6E)-7-(4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl)-3-methylocta-2,4,6-trienoic acid
• Retinoic acid, 5,8-epoxy-5,8-dihydro-
• (2E,4E,6E)-3-Methyl-7-(4,4,7a-trimethyl-2,4,5,6,7,7a-hexahydrobenzofuran-2-yl)octa-2,4,6-trienoic acid
• 5,8-Epoxytretinoin
• DTXSID001112327
• (2E,4E,6E)-7-(4,4,7a-trimethyl-2,5,6,7-tetrahydrobenzofuran-2-yl)-3-me thyl-octa-2,4,6-trienoic acid
• QDOSIDVGVRAXSE-JUPVTLSTSA-N
• 3012-76-8
• (2E,4E,6E)-7-(2,4,5,6,7,7a-Hexahydro-4,4,7a-trimethyl-2-benzofuranyl)-3-methyl-2,4,6-octatrienoic Acid
• (2E,4E,6E)-7-(4,4,7a-Trimethyl-2,4,5,6,7,7a-hexahydro-1-benzofuran-2-yl)-3-methyl-2,4,6-octatrienoic acid #
• 5,8-Monoepoxyretinoic acid
• SCHEMBL18962541
• P76208810L
• UNII-P76208810L
• (2E,4E,6E)-7-(2,4,5,6,7,7a-Hexahydro-4,4,7a-trimethyl-2-benzofuranyl)-3-methyl-2,4,6-octatrienoic Acid; 5,8-Epoxy-5,8-dihydroretinoic Acid; 5,8-Monoepoxyretinoic Acid
• all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers)

• Inchi： 1S/C20H28O3/c1-14(12-18(21)22)8-6-9-15(2)16-13-17-19(3,4)10-7-11-20(17,5)23-16/h6,8-9,12-13,16H,7,10-11H2,1-5H3,(H,21,22)/b8-6+,14-12+,15-9+
• InChI Key： QDOSIDVGVRAXSE-JUPVTLSTSA-N
• SMILES： O1C(/C(=C/C=C/C(=C/C(=O)O)/C)/C)C=C2C(C)(C)CCCC12C

Computed Properties

• Exact Mass: 316.20400
• Monoisotopic Mass: 316.203845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 154-156°C
• Boiling Point: 466.1±45.0 °C at 760 mmHg
• Flash Point: 159.8±22.2 °C
• Refractive Index: 1.543
• PSA: 46.53000
• LogP: 5.53420
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on all-trans 5,8-Epoxy Retinoic Acid(Mixture of Diastereomers)

Introduction to All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) and Its CAS No. 3012-76-8

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers), identified by the CAS number 3012-76-8. This compound is a derivative of retinoic acid, renowned for its significant biological activities and therapeutic potential. The unique structure of this mixture, consisting of diastereomers, contributes to its diverse pharmacological effects, making it a subject of extensive interest in modern medicinal chemistry.

The All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) is synthesized through a series of intricate chemical reactions that ensure the preservation of its epoxy group, which is critical for its biological function. This mixture is not a single enantiomer but rather a combination of diastereomers, each possessing distinct stereochemical properties that influence its interaction with biological targets. The synthesis and purification of such complex mixtures require meticulous attention to detail to maintain the integrity and efficacy of the final product.

Recent advancements in the field have highlighted the importance of All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) in various therapeutic applications. One notable area is its potential role in cancer treatment. Studies have demonstrated that this compound can induce differentiation and apoptosis in certain cancer cell lines, making it a promising candidate for further clinical investigation. The epoxy group in the molecule facilitates its ability to interact with specific enzymes and receptors involved in cell signaling pathways, thereby modulating cellular behavior.

In addition to its anti-cancer properties, All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) has shown promise in the treatment of inflammatory diseases. Research indicates that this compound can modulate inflammatory responses by interacting with nuclear receptors such as the retinoid X receptor (RXR) and peroxisome proliferator-activated receptor gamma (PPARγ). These interactions lead to changes in gene expression that can alleviate inflammation and reduce symptoms associated with chronic inflammatory conditions.

The development of All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) as a therapeutic agent has also been influenced by advancements in drug delivery systems. The unique properties of this compound necessitate innovative delivery methods to enhance its bioavailability and target specificity. Nanotechnology-based delivery systems have emerged as a viable solution, allowing for controlled release and targeted delivery to affected tissues. This approach not only improves the efficacy of the treatment but also reduces potential side effects.

Another area where All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) has garnered attention is in dermatology. Retinoids are well-known for their ability to promote skin renewal and repair, and this compound is no exception. Clinical trials have shown that topical application of this mixture can improve skin texture, reduce wrinkles, and enhance overall skin health. The diastereomer mixture contributes to these effects by providing a balanced spectrum of biological activities that address multiple aspects of skin aging.

The chemical structure of All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) also makes it a valuable tool in research settings. Its epoxy group serves as a reactive site for chemical modifications, enabling researchers to design novel derivatives with enhanced therapeutic properties. This flexibility has led to the development of new compounds with improved selectivity and reduced toxicity compared to traditional retinoids.

In conclusion, All-Trans 5,8-Epoxy Retinoic Acid (Mixture of Diastereomers) is a multifaceted compound with significant therapeutic potential across various medical fields. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, so too will its applications in medicine. The continued exploration of this compound holds great promise for improving patient outcomes and advancing the field of medicinal chemistry.